Cas no 1310212-11-3 (5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 1310212-11-3
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5251018
• Update Time: 2025-07-18

5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)-7-FLUORO-3,3-DIMETHYL-2,3-DIHYDRO-1H-INDOL-2-ONE
• 2H-Indol-2-one, 5-(aminomethyl)-7-fluoro-1,3-dihydro-3,3-dimethyl-
• 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C11H13FN2O/c1-11(2)7-3-6(5-13)4-8(12)9(7)14-10(11)15/h3-4H,5,13H2,1-2H3,(H,14,15)
• InChI Key： FTVBCOXFIBJZIV-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=CC2=C1NC(C2(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one

Introduction to 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 1310212-11-3)

5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 1310212-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the aminomethyl and fluorine substituents, contribute to its distinct pharmacological properties.

The aminomethyl group in 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to target proteins and modulating their functions. The presence of the fluorine atom at the 7-position further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one as a potent inhibitor of specific kinases. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer and neurodegenerative disorders. The ability of this compound to selectively inhibit kinases makes it an attractive lead for the development of targeted therapies.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the inhibitory activity of 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one against a panel of kinases. The results showed that this compound exhibited high potency and selectivity towards certain kinases, such as PIM1 and CDK4/6. These findings suggest that 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one could be further optimized to develop more effective kinase inhibitors for clinical use.

Beyond its kinase inhibitory properties, 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one has also shown promise in modulating other biological processes. For instance, it has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This dual functionality makes it a versatile candidate for treating conditions characterized by both kinase dysregulation and inflammation.

The structural optimization of 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is an ongoing area of research. Scientists are exploring various modifications to enhance its pharmacokinetic properties and reduce potential side effects. One approach involves the introduction of additional functional groups or alterations to the existing substituents to improve solubility and bioavailability.

In addition to its therapeutic potential, 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is also valuable as a research tool. Its ability to selectively target specific kinases allows researchers to gain insights into the roles these enzymes play in cellular processes and disease mechanisms. This knowledge can inform the design of more effective drugs and therapeutic strategies.

The synthesis of 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one involves several well-established chemical reactions. Typically, the synthesis begins with the formation of an indolinone scaffold through cyclization reactions followed by functional group manipulations to introduce the desired substituents. Advances in synthetic methods have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, 5-(Aminomethyl)-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 1310212-11-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing targeted therapies for various diseases. Ongoing research continues to uncover new applications and optimizations for this compound, further solidifying its importance in the field.